N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]acetamide
• InChI: InChI=1S/C11H13N3O2/c1-9(15)12-8-10(11-4-2-7-16-11)14-6-3-5-13-14/h2-7,10H,8H2,1H3,(H,12,15)
• InChI Key: OPCPBJJSEVXBLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(C1=CC=CO1)N2C=CC=N2
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• CAS No.: 2034566-00-0

Description

N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.244. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

One study discusses the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes demonstrated significant antioxidant activity through various in vitro assays, indicating the potential for medicinal chemistry applications (Chkirate et al., 2019).

Heterocyclic Compound Synthesis

Another area of research highlights the decarboxylative Claisen rearrangement reactions of furan-2-ylmethyl and related compounds to yield heteroaromatic products. This process showcases the compound's utility in organic synthesis to create complex molecular structures (Craig et al., 2005).

Biological Activity

Research into the biological activity of derivatives of N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acetamide has shown moderate herbicidal and fungicidal activities. This opens avenues for its use in developing new agrochemicals (Hu Jingqian et al., 2016).

Antimicrobial and Anticancer Activities

Further investigations have focused on the synthesis and activity evaluation of compounds containing the furan-2-yl group for antimicrobial and anticancer purposes. This research underscores the compound's potential in medicinal chemistry for designing new therapeutic agents (Kumaraswamy et al., 2008).

Chemoselective Acetylation

A study on the chemoselective acetylation of 2-aminophenol using immobilized lipase to produce N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, provides insight into the compound's role in facilitating selective organic transformations (Magadum & Yadav, 2018).